Cas no 1799255-03-0 ((2E)-3-(furan-3-yl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]prop-2-enamide)

• Product name: (2E)-3-(furan-3-yl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]prop-2-enamide
• CAS No: 1799255-03-0
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• CID: 5377096

(2E)-3-(furan-3-yl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-Furanyl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-propenamide
• (2E)-3-(furan-3-yl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]prop-2-enamide

• Inchi： 1S/C18H21NO4/c1-18(21,11-14-3-6-16(22-2)7-4-14)13-19-17(20)8-5-15-9-10-23-12-15/h3-10,12,21H,11,13H2,1-2H3,(H,19,20)
• InChI Key： RMPPNPSGHXBWLT-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C)CC1=CC=C(OC)C=C1)(=O)C=CC1C=COC=1

Experimental Properties

• Density: 1.179±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 555.0±50.0 °C(Predicted)
• pka: 14.33±0.36(Predicted)

Additional information on (2E)-3-(furan-3-yl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]prop-2-enamide

(2E)-3-(furan-3-yl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]prop-2-enamide: A Comprehensive Overview

(2E)-3-(furan-3-yl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]prop-2-enamide, commonly referenced by its CAS number 1799255-03-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a furan ring, a propenamide group, and a substituted phenyl moiety. Recent studies have highlighted its unique properties, making it a subject of interest in both academic and industrial research.

The molecular structure of (2E)-3-(furan-3-yl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]prop-2-enamide is notable for its conjugated system, which contributes to its stability and reactivity. The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, is known for its ability to participate in various chemical reactions, including Diels-Alder reactions and electrophilic substitutions. The propenamide group adds to the compound's versatility, as amides are widely used in peptide synthesis and drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and selective oxidations. Researchers have employed techniques such as microwave-assisted synthesis and catalytic hydrogenation to optimize the production of CAS 1799255-03-0. These methods not only enhance yield but also reduce reaction times, making the compound more accessible for large-scale applications.

In terms of applications, (2E)-3-(furan-3-yl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]prop-2-enamide has shown promise in the field of pharmacology. Its structural features make it a potential candidate for drug design, particularly in the development of anti-inflammatory and antioxidant agents. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases.

The compound's compatibility with biological systems has also been explored in recent toxicity studies. Results indicate that CAS 1799255-03-0 exhibits low toxicity at therapeutic concentrations, which is a critical factor for its consideration as a pharmaceutical agent. Furthermore, its solubility properties have been optimized through structural modifications, enhancing its bioavailability and making it suitable for oral administration.

In addition to its pharmacological applications, (2E)-3-(furan-3-yl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]prop-2-enamide has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of conductive polymers and light-emitting diodes (LEDs). Researchers have investigated its ability to form self-assembled monolayers, which are essential for the fabrication of high-performance electronic devices.

The synthesis and characterization of this compound have been extensively documented in recent scientific literature. For instance, a study published in the Journal of Organic Chemistry detailed the use of palladium-catalyzed cross-coupling reactions to synthesize CAS 1799255-03-0. The authors highlighted the importance of steric effects and electronic directing groups in achieving high yields and purity levels.

Another notable application of this compound lies in its role as an intermediate in natural product synthesis. Its structural similarity to certain bioactive molecules has made it invaluable in the total synthesis of complex organic compounds. For example, researchers have utilized it as a key intermediate in the synthesis of taxol analogs, which are widely used in cancer chemotherapy.

In conclusion, (2E)-3-(furan-3-yl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]prop-2-enamide, or CAS 1799255_0_0_0 (CAS No: 1799_0_0), is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in both academic research and industrial development.